2-[4-(Trimethylsilyl)phenyl]ethan-1-ol

• Molecular Formula: C11H18OSi
• Molecular Weight: 194.34 g/mol
• IUPAC Name: 2-(4-trimethylsilylphenyl)ethanol
• InChI: InChI=1S/C11H18OSi/c1-13(2,3)11-6-4-10(5-7-11)8-9-12/h4-7,12H,8-9H2,1-3H3
• InChI Key: SNFZIBVPPVMQTA-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC=C(C=C1)CCO

Description

2-[4-(Trimethylsilyl)phenyl]ethan-1-ol is a silicon-substituted aromatic alcohol characterized by a trimethylsilyl (TMS) group attached to the para position of a phenyl ring, which is further linked to a hydroxylated ethyl chain. The TMS group is known to impart significant lipophilicity and steric bulk, influencing solubility, stability, and reactivity. This compound likely serves as a precursor or intermediate in organosilicon chemistry, materials science, or pharmaceutical synthesis, where silicon-based moieties modify electronic or steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

There are several methods to synthesize 2-[4-(Trimethylsilyl)phenyl]ethan-1-ol:

Grignard Reaction: One common method involves the reaction of the Grignard reagent formed from (chloromethyl)trimethylsilane with paraformaldehyde.

Hydroboration/Oxidation: Another method includes the hydroboration of vinyltrimethylsilane followed by oxidation.

Reduction: The reduction of ethyl trimethylsilylacetate with lithium aluminum hydride or borane-tetrahydrofuran.

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale versions of the above synthetic routes, optimized for yield and purity. The choice of method depends on the availability of starting materials and the desired scale of production.

Chemical Reactions Analysis

Types of Reactions

2-[4-(Trimethylsilyl)phenyl]ethan-1-ol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding aldehydes or ketones.

Reduction: It can be reduced to form different alcohols or hydrocarbons.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., bromine) and acids (e.g., hydrochloric acid) are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields aldehydes or ketones, while reduction can produce various alcohols or hydrocarbons.

Scientific Research Applications

2-[4-(Trimethylsilyl)phenyl]ethan-1-ol has several applications in scientific research:

Organic Synthesis: It is used as a protecting reagent for carboxyl, phosphoryl, hydroxyl, and amino groups.

Pharmaceuticals: The compound is involved in the synthesis of various pharmaceutical intermediates and active ingredients.

Materials Science: It is used in the development of new materials with unique properties, such as polymers and resins.

Mechanism of Action

The mechanism by which 2-[4-(Trimethylsilyl)phenyl]ethan-1-ol exerts its effects involves the interaction of the trimethylsilyl group with various molecular targets. The trimethylsilyl group acts as a protecting group, preventing unwanted reactions at specific sites on the molecule. This allows for selective reactions to occur at other sites, facilitating complex synthetic processes.

Comparison with Similar Compounds

Key Observations :

• The TMS group increases molecular weight and lipophilicity compared to the methyl group in 1-(p-tolyl)ethan-1-ol.
• Bulky substituents (e.g., tetramethylbutyl in ) reduce water solubility significantly due to steric hindrance and hydrophobic effects.

Chemical Reactivity

Hydroxyl Group Reactivity

• 2-[4-(Trimethylsilyl)phenyl]ethan-1-ol : The alcohol group can undergo typical reactions like oxidation, esterification, or etherification. The electron-donating TMS group may slightly deactivate the phenyl ring, affecting electrophilic substitution.
• 1-(p-Tolyl)ethan-1-ol : Reacts with acidic sodium dichromate to form benzoic acid, indicating susceptibility to oxidation. The methyl group exerts a weaker electronic effect compared to TMS.

Silicon-Specific Behavior

• The TMS group is hydrolytically stable under neutral conditions but may cleave under acidic or basic conditions, releasing silanol. This contrasts with sulfur-containing analogs like (3-(4-(Methylthio)phenyl)-1-phenyl-1H-pyrazol-4-YL)methanol , where the methylthio group participates in redox reactions.